Cas no 1187785-53-0 (2-bromo-1-(3-bromopyridin-4-yl)ethan-1-one)

• Product Name: 2-bromo-1-(3-bromopyridin-4-yl)ethan-1-one
• CAS No: 1187785-53-0
• MF: C₇H₅Br₂NO
• MW: 278.928700208664
• MDL: MFCD28965772
• CID: 5603799
• PubChem ID: 44818839
• Update Time: 2025-06-22

2-bromo-1-(3-bromopyridin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-(3-bromo-4-pyridinyl)-
• SCHEMBL1883873
• 2-bromo-1-(3-bromopyridin-4-yl)ethan-1-one
• 2-Bromo-1-(3-bromo-pyridin-4-yl)-ethanone
• XARUFKOOIVMYPB-UHFFFAOYSA-N
• 1187785-53-0
• EN300-1697152

• MDL： MFCD28965772
• Inchi： 1S/C7H5Br2NO/c8-3-7(11)5-1-2-10-4-6(5)9/h1-2,4H,3H2
• InChI Key： XARUFKOOIVMYPB-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C(CBr)=O

Computed Properties

• Exact Mass: 278.87174g/mol
• Monoisotopic Mass: 276.87379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.943±0.06 g/cm3(Predicted)
• Boiling Point: 315.7±32.0 °C(Predicted)
• pka: 0.16±0.18(Predicted)

Additional information on 2-bromo-1-(3-bromopyridin-4-yl)ethan-1-one

2-bromo-1-(3-bromopyridin-4-yl)ethan-1-one: A Versatile Scaffold in Medicinal Chemistry and Drug Discovery

2-bromo-1-(3-bromopyridin-4-yl)ethan-1-one, with the CAS No 1187785-53-0, represents a unique molecular scaffold that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of α-bromoketones, characterized by the presence of a bromine atom at the α-position of a ketone group. The structural complexity of 2-bromo-1-(3-bromopyridin-4-yl)ethan-1-one arises from its dual brominated aromatic ring and the ketone functionality, which together create a versatile platform for chemical modifications and biological interactions.

Recent studies have highlighted the potential of 2-bromo-1-(3-bromopyridin-4-yl)ethan-1-one as a building block for the synthesis of various bioactive molecules. The brominated pyridine ring provides opportunities for aromatic substitution reactions, while the α-bromoketone moiety can undergo nucleophilic substitution or elimination reactions to generate diverse derivatives. These properties make 2-bromo-1-(3-bromopyridin-4-yl)ethan-1-one a valuable intermediate in the development of pharmaceuticals targeting multiple therapeutic areas, including oncology, neurology, and infectious diseases.

One of the most promising applications of 2-bromo-1-(3-bromopyridin-4-yl)ethan-1-one is in the design of kinase inhibitors. Kinases are critical enzymes in cellular signaling pathways, and their dysregulation is implicated in numerous diseases. Researchers have demonstrated that derivatives of 2-bromo-1-(3-bromopyridin-4-yl)ethan-1-one can selectively inhibit specific kinases, such as EGFR and SRC, by forming covalent bonds with cysteine residues in the enzyme's active site. This mechanism of action has been validated through in vitro assays and in vivo models, showcasing the compound's potential as a lead molecule for drug development.

Another area of interest is the use of 2-bromo-1-(3-bromopyridin-4-yl)ethan-1-one in the synthesis of antiviral agents. The brominated pyridine ring has been shown to exhibit antiviral activity against several RNA viruses, including influenza A and SARS-CoV-2. A recent study published in Journal of Medicinal Chemistry reported that derivatives of 2-bromo-1-(3-bromopyridin-4-yl)ethan-1-one demonstrated potent antiviral activity by interfering with viral replication and entry mechanisms. These findings underscore the importance of this compound in combating viral infections, particularly in the context of emerging pathogens.

The synthetic accessibility of 2-bromo-1-(3-bromopyridin-4-yl)ethan-1-one has also been a focus of recent research. Traditional methods for its synthesis often involve multiple steps and harsh conditions, which can limit scalability and yield. However, a novel one-pot synthesis strategy, reported in Organic Letters, has been developed to efficiently produce 2-bromo-1-(3-bromopyridin-4-yl)ethan-1-one with high purity. This method utilizes microwave-assisted conditions and catalytic protocols, significantly reducing reaction time and energy consumption while maintaining structural integrity.

Furthermore, the pharmacokinetic properties of 2-bromo-1-(3-bromopyridin-4-yl)ethan-1-one have been evaluated in preclinical studies. These studies have revealed that the compound exhibits favorable solubility and metabolic stability, which are critical factors for drug development. The ability of 2-bromo-1-(3-bromopyridin-4-yl)ethan-1-one to remain stable in biological systems enhances its potential as a therapeutic agent, as it minimizes the risk of rapid degradation and ensures prolonged bioavailability.

One of the challenges in utilizing 2-bromo-1-(3-bromopyridin-4-yl)ethan-1-one is the potential for off-target effects due to its structural similarity to other bioactive molecules. To address this, researchers have employed structure-activity relationship (SAR) studies to identify key functional groups that enhance selectivity. For instance, the introduction of hydrophilic substituents on the brominated pyridine ring has been shown to improve target specificity while maintaining potency. These modifications have been successfully implemented in lead compounds that are currently in preclinical trials for various indications.

The environmental impact of 2-bromo-1-(3-bromopyridin-4-yl)ethan-1-one is another critical consideration in its application. While the compound itself is not classified as a hazardous substance, its synthetic processes may involve reagents with potential ecological risks. Therefore, green chemistry approaches have been integrated into the production of 2-bromo-1-(3-bromopyridin-4-yl)ethan-1-one, such as using biodegradable catalysts and minimizing waste generation. These efforts align with the growing emphasis on sustainable practices in pharmaceutical research.

Looking ahead, the future of 2-bromo-1-(3-bromopyridin-4-yl)ethan-1-one lies in its application as a versatile platform for drug discovery. Advances in computational chemistry and machine learning are enabling the prediction of novel derivatives with enhanced biological activity. By leveraging these technologies, researchers can accelerate the identification of optimal candidates for clinical development, further expanding the therapeutic potential of this compound.

In conclusion, 2-bromo-1-(3-bromopyridin-4-yl)ethan-1-one stands as a promising scaffold in medicinal chemistry, with applications spanning multiple therapeutic areas. Its structural versatility, synthetic accessibility, and biological activity make it a valuable asset in the quest for innovative treatments. As research continues to uncover new applications and optimizations, the role of 2-bromo-1-(3-bromopyridin-4-yl)ethan-1-one in drug discovery is poised to grow significantly.